Cas no 22391-34-0 (1(10),8-Aristoladien-2-one)

• Product Name: 1(10),8-Aristoladien-2-one
• CAS No: 22391-34-0
• Molecular Formula: C₁₅H₂₀O
• Molecular Weight: 216.319
• CID: 2032834
• PubChem ID: 101297625

1(10),8-Aristoladien-2-one Properties

Names and Identifiers

• 1(10),8-Aristoladien-2-one
• 1,8,9,10-Tetradehydroaristolan-2-on
• 1,8,9,10-Tetrahydro-aristolanon-(2)
• 5-Oxo-1,1,7cis,7acis-tetramethyl-1aref-5,6,7,7a,7bcis-hexahydro-1H-cyclopropanaphthalin
• 1.8.9.10-Dehydroaristolanon-(2)
• Nardostachon
• (1aR)-1,1a,6,7,7a,7bβ-Hexahydro-1,1,7β,7aβ-tetramethyl-5H-cyclopropa[a]naphthalen-5-one
• Aristola-1(10),8-dien-2-one
• 22391-34-0
• FS-6883
• HY-N8990
• CS-0149497
• (1Ar,7R,7aR,7bS)-1,1,7,7a-tetramethyl-1a,6,7,7b-tetrahydrocyclopropa[a]naphthalen-5-one
• AKOS040761372
• E89057
• DA-50694
• (1aR,7R,7aR,7bS)-1,1,7,7a-tetramethyl-1aH,6H,7H,7bH-cyclopropa[a]naphthalen-5-one

• InChIKey： FAGPISMIHLVLSK-JWFUOXDNSA-N
• Inchi： InChI=1S/C15H20O/c1-9-7-11(16)8-10-5-6-12-13(14(12,2)3)15(9,10)4/h5-6,8-9,12-13H,7H2,1-4H3/t9-,12-,13+,15+/m1/s1
• SMILES： CC1CC(=O)C=C2C1(C3C(C3(C)C)C=C2)C

Computed Properties

• Exact Mass: 216.151415257g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 216.151415257g/mol
• Heavy Atom Count: 16
• Complexity: 427
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Boiling Point: 325.7±9.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.7 mmHg at 25°C
• Flash Point: 141.7±9.6 °C
• Color/Form: Powder
• Density: 1.1±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Aristolane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aristolane sesquiterpenoids